Cas no 582319-47-9 (1-(5,6-Dimethyl-1H-indol-1-yl)-2,2,2-trifluoroethanone)

1-(5,6-Dimethyl-1H-indol-1-yl)-2,2,2-trifluoroethanone is a fluorinated indole derivative with potential applications in pharmaceutical and agrochemical research. Its key structural features include a trifluoroacetyl group attached to a dimethyl-substituted indole core, which may enhance metabolic stability and lipophilicity. The compound's trifluoromethyl moiety is particularly notable for its electron-withdrawing properties, which can influence reactivity and binding interactions. This scaffold could serve as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. The presence of both indole and trifluoromethyl groups suggests utility in medicinal chemistry, where such motifs are frequently employed to optimize pharmacokinetic properties. Further investigation is warranted to explore its full synthetic and biological potential.
1-(5,6-Dimethyl-1H-indol-1-yl)-2,2,2-trifluoroethanone structure
582319-47-9 structure
Product Name:1-(5,6-Dimethyl-1H-indol-1-yl)-2,2,2-trifluoroethanone
CAS No:582319-47-9
MF:C12H10F3NO
MW:241.20911359787
CID:4821307
Update Time:2025-05-20

1-(5,6-Dimethyl-1H-indol-1-yl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5,6-Dimethyl-1H-indol-1-yl)-2,2,2-trifluoroethanone
    • Inchi： 1S/C12H10F3NO/c1-7-5-9-3-4-16(10(9)6-8(7)2)11(17)12(13,14)15/h3-6H,1-2H3
    • InChI Key： JFNLVAFYOFHJDU-UHFFFAOYSA-N
    • SMILES： FC(C(N1C=CC2C=C(C)C(C)=CC1=2)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 315
  • XLogP3: 3.7
  • Topological Polar Surface Area: 22

1-(5,6-Dimethyl-1H-indol-1-yl)-2,2,2-trifluoroethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM334059-1g
1-(5,6-Dimethyl-1H-indol-1-yl)-2,2,2-trifluoroethanone
 582319-47-9 95%+
1g
 $698 2023-02-02
Alichem
A199007895-1g
1-(5,6-Dimethyl-1H-indol-1-yl)-2,2,2-trifluoroethanone
 582319-47-9 97%
1g
 $711.36 2023-09-01
Chemenu
CM334059-1g
1-(5,6-Dimethyl-1H-indol-1-yl)-2,2,2-trifluoroethanone
 582319-47-9 95%+
1g
 $705 2021-08-18
Crysdot LLC
CD11100258-1g
1-(5,6-Dimethyl-1H-indol-1-yl)-2,2,2-trifluoroethanone
 582319-47-9 97%
1g
 $842 2024-07-18

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